Cas no 2243515-83-3 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid
• CAS No: 2243515-83-3
• MF: C₂₃H₂₄F₃NO₄
• MW: 435.436177253723
• CID: 6251574
• PubChem ID: 165828545
• Update Time: 2025-09-28

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2243515-83-3
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid
• EN300-6492620

• Inchi： 1S/C23H24F3NO4/c24-23(25,26)12-5-6-13-27(14-11-21(28)29)22(30)31-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20H,5-6,11-15H2,(H,28,29)
• InChI Key： MKNQFPANCQCXTJ-UHFFFAOYSA-N
• SMILES： FC(CCCCN(C(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 435.16574273g/mol
• Monoisotopic Mass: 435.16574273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid (CAS No. 2243515-83-3): An Overview

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid (CAS No. 2243515-83-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its complex structure, which includes a fluorenyl group, a trifluorinated pentyl chain, and an amino acid moiety. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various research and development activities.

The fluorenyl group in the compound is derived from fluorene, a polycyclic aromatic hydrocarbon. Fluorene derivatives are widely used in the synthesis of pharmaceuticals and materials due to their photophysical properties and stability. In the context of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid, the fluorenyl moiety contributes to the overall rigidity and hydrophobicity of the molecule, which can influence its interactions with biological targets.

The trifluorinated pentyl chain is another key feature of this compound. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability and lipophilicity of molecules. The presence of fluorine atoms can also modulate the electronic properties of the molecule, affecting its reactivity and binding affinity to target proteins. In this specific compound, the trifluorinated pentyl chain likely plays a crucial role in determining its pharmacokinetic properties and biological activity.

The amino acid component of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid is derived from propanoic acid, which is a simple carboxylic acid. Amino acids are fundamental building blocks of proteins and are involved in numerous biological processes. The incorporation of an amino acid moiety into this compound suggests potential applications in peptide chemistry and protein-protein interactions studies.

Recent research has highlighted the potential of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid in various areas of medicinal chemistry. For instance, studies have shown that compounds with similar structural features exhibit promising anti-inflammatory and anti-cancer activities. The fluorenyl group has been linked to enhanced cellular uptake and improved bioavailability, while the trifluorinated pentyl chain has been associated with increased metabolic stability.

In addition to its potential therapeutic applications, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid has also been explored as a tool for chemical biology research. Its unique structure makes it suitable for use as a probe to study protein-ligand interactions and to develop new assays for drug discovery. The ability to modify the fluorenyl group or the trifluorinated pentyl chain allows researchers to fine-tune the properties of the molecule for specific applications.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid involves several steps that require precise control over reaction conditions. Typically, the synthesis begins with the formation of the fluorenyl methoxycarbonyl (Fmoc) protected amino acid derivative. This intermediate is then coupled with a trifluorinated pentylamine using standard coupling reagents such as HATU or EDC·HCl in the presence of a base like DIPEA. The final step involves deprotection to yield the desired product.

The characterization of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid is typically performed using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity of the compound.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(5,5,5-trifluoropentyl)amino)propanoic acid (CAS No. 2243515-83-3) is a versatile compound with significant potential in both fundamental research and applied chemistry. Its unique combination of functional groups makes it an attractive candidate for further investigation into its biological activities and potential therapeutic applications. As research in this area continues to advance, it is likely that new insights will emerge regarding the full scope of this compound's capabilities.